Cas no 36268-62-9 (4-Cyano-N-methylbenzamide)

• Product Name: 4-Cyano-N-methylbenzamide
• CAS No: 36268-62-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD03550597
• CID: 296185
• PubChem ID: 5080737
• Update Time: 2025-08-05

4-Cyano-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-cyano-N-methyl-
• 4-Cyano-N-methylbenzamide
• Benzamide, 4-cyano-N-methyl- (9CI)
• UGGZWKXUBBYXLT-UHFFFAOYSA-N
• AKOS000199512
• BS-28469
• 4-cyano-N-methyl-benzamide
• 36268-62-9
• DTXSID50408133
• EN300-30435
• Z32016559
• F79473
• CHEMBL4569334
• SCHEMBL1417979
• CS-0208260

• MDL： MFCD03550597
• Inchi： 1S/C9H8N2O/c1-11-9(12)8-4-2-7(6-10)3-5-8/h2-5H,1H3,(H,11,12)
• InChI Key： UGGZWKXUBBYXLT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)NC

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-Cyano-N-methylbenzamide

4-Cyano-N-methylbenzamide (CAS No. 36268-62-9): An Overview of Its Properties, Applications, and Recent Research

4-Cyano-N-methylbenzamide (CAS No. 36268-62-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as N-methyl-4-cyanobenzamide, is characterized by its unique molecular structure, which includes a cyano group and a methylamino group attached to a benzene ring. These functional groups contribute to its diverse chemical properties and potential applications.

The molecular formula of 4-Cyano-N-methylbenzamide is C₉H₈N₂O, and its molecular weight is approximately 156.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, making it suitable for various solvent-based reactions and formulations.

In terms of its physical properties, 4-Cyano-N-methylbenzamide has a melting point of around 175-177°C. It exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. The compound's stability under various conditions makes it an attractive candidate for use in both academic research and industrial applications.

The chemical reactivity of 4-Cyano-N-methylbenzamide is primarily influenced by the presence of the cyano group and the methylamino group. The cyano group can undergo nucleophilic addition reactions, making it useful in the synthesis of more complex molecules. The methylamino group can participate in hydrogen bonding and other intermolecular interactions, which can be leveraged in the design of supramolecular assemblies and functional materials.

In the pharmaceutical industry, 4-Cyano-N-methylbenzamide has been explored for its potential therapeutic applications. Recent studies have investigated its biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Cyano-N-methylbenzamide exhibited significant anti-inflammatory effects in vitro and in vivo models. These findings suggest that the compound could be a valuable lead for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 4-Cyano-N-methylbenzamide has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Research published in Advanced Materials highlighted the potential of 4-Cyano-N-methylbenzamide-based materials for improving the performance of organic electronic devices.

The synthesis of 4-Cyano-N-methylbenzamide can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-cyanobenzoyl chloride with methylamine in an appropriate solvent. This reaction typically proceeds with high yield and purity, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, while 4-Cyano-N-methylbenzamide is not classified as a hazardous material under current regulations, it is important to handle it with standard laboratory precautions to ensure safety. Proper personal protective equipment (PPE) should be worn when handling the compound, and it should be stored in a well-ventilated area to prevent exposure to vapors.

To summarize, 4-Cyano-N-methylbenzamide (CAS No. 36268-62-9) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure endows it with valuable chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, 4-Cyano-N-methylbenzamide is poised to play an increasingly important role in various scientific fields.